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Compound of Interest

Compound Name: 3-(Azepan-1-yl)propan-1-amine

Cat. No.: B112506

Forward: This document serves as a comprehensive technical guide on the fundamental
physical and chemical properties of 3-(1-azepanyl)-1-propanamine. It is designed for an
audience of researchers, scientists, and professionals in the field of drug development. The
guide emphasizes not only the presentation of factual data but also the underlying scientific
principles and experimental methodologies required for their verification, ensuring a robust and
reliable foundation for advanced research and application.

Section 1: Chemical Identity and Structural

Overview

3-(1-Azepanyl)-1-propanamine, identified by the CAS Number 3437-33-0, is a diamine
compound featuring a saturated seven-membered azepane (or homopiperidine) ring linked to a
linear propanamine chain.[1][2] This unique structural arrangement, combining a secondary
cyclic amine and a primary alkylamine, confers a distinct set of physicochemical properties that
are of considerable interest in medicinal chemistry and materials science. A thorough
understanding of these properties is paramount for applications ranging from synthetic route
optimization to the prediction of pharmacokinetic and pharmacodynamic behavior.

Key ldentifiers:

e Molecular Formula: CoH20N2[1]
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e Molecular Weight: 156.27 g/mol [1][3]

e Synonyms: 1-(3-Aminopropyl)hexamethylenimine, 3-(Hexahydro-1-azepinyl)propylamine, 3-
Hexamethyleneiminopropylamine[1]

Chemical Structure:

Figure 1: Molecular structure of 3-(1-azepanyl)-1-propanamine.

Section 2: Tabulated Physical and Chemical
Properties

The following table summarizes the key physicochemical data for 3-(1-azepanyl)-1-
propanamine. This information is critical for laboratory handling, reaction design, and
computational modeling.
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. Notes and
Property Value Unit o
Justification
Calculated from the
Molecular Weight 156.27 g/mol molecular formula
CoH20N2.[1][3]
N ) At a reduced pressure
Boiling Point 70-72 °C
of 0.5 mmHg.[2]
Density 0.9229 g/cm3 Measured at 42 °C.[2]

This value likely

corresponds to the
pKa (Predicted) 10.44 +0.10 - protonation of the

more basic azepane

nitrogen.[2]

Typically appears as a

Physical Form 0]] ]
colorless oil.[2]
N Miscible with water,
Solubility Soluble
alcohol, and ether.
Recommended
Storage 2-8 °C storage is in a

refrigerator.[1]

Section 3: Experimental Protocols for Property
Determination

To ensure scientific rigor and reproducibility, this section details the standard experimental
procedures for determining the key physical properties of amine compounds like 3-(1-
azepanyl)-1-propanamine.

Micro-Boiling Point Determination

Expertise & Experience: For research-scale quantities where material is precious, a micro-
boiling point determination is the method of choice.[4] The technique is predicated on the
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principle that a liquid's boiling point is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Experimental Workflow:
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Apparatus Assembly

Attach a small test tube (6x50 mm)
containing 0.2 mL of sample to a thermometer.

Place a sealed capillary tube, open-end down,
into the sample.

Immerse the assembly in a Thiele tube
or oil bath.

Begin Heating

Heating and|Observation

Gently heat the apparatus.
Observe for a fine stream of bubbles
emerging from the capillary tube.

Once a steady stream of bubbles is seen,
remove the heat source.

Cooling Phase

Data Acquisition

Allow the apparatus to cool slowly.

y

The moment the liquid begins to enter
the capillary tube, record the temperature.
This is the boiling point.

Prepare a ~1 mM solution of the analyte Calibrate the pH electrode using standard Titrate the analyte solution with a Record the pH value after each incremental Plot th titration curve (pH vs. volume of itrant). Identify the inflection points on the curve to
in 0.15 M KCI (to maintain ionic strength). buffers (e.g., pH 4, 7, 10) standardized solution of 0.1 M HCI addition of the fitrant. P determine the pKa values
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Click to download full resolution via product page
Figure 3: Workflow for pKa determination by potentiometric titration.

Trustworthiness: The use of a calibrated pH meter and standardized titrant ensures accuracy.
[5][6]Maintaining a constant ionic strength with a background electrolyte like KCI minimizes
variations in activity coefficients, which can affect the measurement. [5]The inflection point of
the resulting sigmoid curve corresponds to the pKa. [7]

Section 4: Safety, Handling, and Storage

Hazard Identification: 3-(1-Azepanyl)-1-propanamine is classified as a corrosive substance that
can cause severe skin burns and eye damage. [8]It is harmful if swallowed, in contact with skin,
or if inhaled. [9] Handling Precautions:

e Use only in a well-ventilated area, preferably under a chemical fume hood. [8][9]* Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat. [8][9]* Wash hands and any exposed skin thoroughly after handling.
[8][9]* Avoid breathing dust, fumes, gas, mist, vapors, or spray. [9] First Aid Measures:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
Seek immediate medical attention. [8]* Skin: Take off immediately all contaminated clothing.
Rinse skin with water/shower. Seek immediate medical attention. [8]* Ingestion: Rinse
mouth. DO NOT induce vomiting. Call a poison center or doctor immediately. [8]* Inhalation:
Remove victim to fresh air and keep at rest in a position comfortable for breathing. [8]
Storage:

e Store in a cool, dry, and well-ventilated place. [10]* Keep the container tightly closed. [8]*
Store locked up. [8]The recommended storage temperature is between 2-8 °C. [1]

Section 5: References

o Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Available at:

o DergiPark. Elucidating lonization Behavior: Potentiometric Titration for Precise Determination
of pKa Values in Medicinal Chemistry. (2024-04-23). Available at:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b112506?utm_src=pdf-body-img
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://dergipark.org.tr/en/download/article-file/3684876
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-1238089&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-1238089&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-1238089&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-1238089&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1238089&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/11584m.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6388703&productDescription=1-%284-NITROPHENL%29AZEPANE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.pharmaffiliates.com/en/3437-33-0-3-1-azepanyl-1-propanamine-pa2704662.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Unknown. Micro-boiling point measurement. Available at:

Unknown. Overview on chromatographic and potentiometric based approaches for pKa
determination of sparingly soluble substances. Available at:

ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available at:

Unknown. Micro-boiling point measurement. Available at:

UVaDOC Principal. Viscosity and density measurements of aqueous amines at high
pressures: MDEA-water. Available at:

chymist.com. Micro Boiling Point Determination. Available at:

PMC, NIH. Development of Methods for the Determination of pKa Values. (2013-08-08).
Available at:

Scribd. Micro-Method for Boiling Point Determination | PDF. Available at:

IvyPanda. Micro Method Determination of Boiling Point of Hydrocarbons Essay. (2024-11-
13). Available at:

Sigma-Aldrich. 3-(1-Azepanyl)-N-ethyl-1-propanamine. Available at:

Pharmaffiliates. 3437-33-0] Chemical Name : 3-(1-Azepanyl)-1-propanamine. Available at:

Fisher Scientific. SAFETY DATA SHEET. (2024-03-30). Available at:

MDPI. Density, Viscosity, and Excess Properties of MDEA + H20, DMEA + H20, and DEEA
+ H20 Mixtures. Available at:

Unknown. Density and viscosity measurements of aqueous amines at high pressures: DEA-
water, DMAE-water and TEA. Available at:

Sigma-Aldrich. 3-(1-azepanyl)-1-propanamine AldrichCPR. Available at:

ChemicalBook. 3-AZEPAN-1-YL-PROPYLAMINE | 3437-33-0. (2024-07-25). Available at:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Santa Cruz Biotechnology. 3-(1-Azepanyl)-1-propanamine. Available at:
Cayman Chemical. Safety Data Sheet. (2023-04-19). Available at:

ResearchGate. Viscosity and density measurements of aqueous amines at high pressures:
MDEA-water and MEA-water mixtures for CO2 capture | Request PDF. (2025-08-08).
Available at:

Santa Cruz Biotechnology. 3-(1-Azepanyl)-N-ethyl-1-propanamine. Available at:
Santa Cruz Biotechnology. 3-(1-Azepanyl)-1-propanamine. Available at:

Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS
IDENTIFICATION. Available at:

INIS-IAEA. Viscosity and density measurements of aqueous amines at high pressures:
MDEA-water and MEA-water mixtures for CO2 capture. Available at:

PubChem, NIH. 3-Azidopropan-1-amine | C3H8N4 | CID 150110. Available at:
Sigma-Aldrich. 3-Boc-amino-azepane AldrichCPR. Available at:
Sigma-Aldrich. 3-(1-azepanyl)-1-propanamine AldrichCPR. Available at:
PubChem, NIH. Azepane | C6H13N | CID 8119. Available at:

PubChem. 3-(Azepan-1-yl)propan-1-amine dihydrochloride | C9H22CI2N2 | CID 24320917.
Available at:

NIST WebBook. 1-Propanamine, N,N-dipropyl-. Available at:
Cheméo. Chemical Properties of 1-Propanamine, N-propyl- (CAS 142-84-7). Available at:
Ataman Kimya. MONO-N-PROPYLAMINE. Available at:

Sigma-Aldrich. 3-Azido-1-propanamine = 95 88192-19-2. Available at:

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b112506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. pharmaffiliates.com [pharmaffiliates.com]
. 3-AZEPAN-1-YL-PROPYLAMINE | 3437-33-0 [chemicalbook.com]

. scbt.com [scbt.com]

1
2
3

e 4. uomus.edu.iq [uomus.edu.iq]
5. creative-bioarray.com [creative-bioarray.com]
6. dergipark.org.tr [dergipark.org.tr]
7

. Development of Methods for the Determination of pKa Values - PMC
[pmc.ncbi.nlm.nih.gov]

8. fishersci.com [fishersci.com]
e 9. enamine.enamine.net [enamine.enamine.net]
e 10. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical
Characterization of 3-(1-Azepanyl)-1-propanamine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112506#physical-properties-of-3-1-
azepanyl-1-propanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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